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Compound of Interest

Compound Name: Metamizil

CAS No.: 57-36-3

Cat. No.: B1210523

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metamizole (also known as Dipyrone) is a non-opioid analgesic and antipyretic agent utilized in

both clinical and preclinical research. As a prodrug, it is rapidly hydrolyzed to its active

metabolites, 4-methylaminoantipyrine (MAA) and 4-aminoantipyrine (AA).[1][2] The inherent

chemical instability of metamizole in aqueous solutions presents a significant challenge for

researchers, potentially leading to inconsistent results in vivo.[3] These application notes

provide detailed protocols for the preparation, storage, and administration of metamizole

solutions for in vivo experiments, with a focus on ensuring solution stability and experimental

reproducibility.

Data Presentation
Solubility of Metamizole Sodium
The solubility of metamizole sodium in various solvents is a critical factor in the preparation of

solutions for in vivo studies. The following table summarizes the approximate solubility at room
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temperature.

Solvent Solubility (approx.) Reference

Water Very soluble [1]

0.9% Saline Very soluble Inferred from use in injections

PBS (pH 7.2) ~10 mg/mL [1]

Ethanol ~20 mg/mL [1]

DMSO ~30 mg/mL [1]

Dimethylformamide (DMF) ~30 mg/mL [1]

Stability of Metamizole Solutions
Metamizole is susceptible to hydrolysis in aqueous solutions, a process accelerated by acidic

pH, elevated temperatures, and the presence of oxygen.[3]

Condition Observation Time Frame Reference

Aqueous Solution

(0.01 mM, pH 2.5)
Complete hydrolysis ~30 minutes [3]

Aqueous Solution (0.1

M)
~10% hydrolysis 5 hours [3]

Mixed with Morphine,

stored at 22°C

Stable (within ±10% of

initial conc.)
At least 7 days [3]

Mixed with Morphine,

stored at 37°C

Significant

concentration loss
After 3 days [3]

Aqueous solution

stored at 2-8°C,

protected from light

Recommended for

short-term storage
Use within 24 hours [3]

Aqueous solution with

Sodium Sulfite (1.5

mg/mL)

Hydrolysis inhibited During HPLC analysis [3]
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Recommended In Vivo Dosages for Rodents
The appropriate dosage of metamizole can vary depending on the animal species, strain, and

the experimental model of pain or fever. The following table provides a range of commonly

used doses for mice and rats.

Species
Route of
Administration

Dosage Range Reference

Mouse Oral (gavage)
3 mg/mL in drinking

water
[4]

Mouse Intraperitoneal (i.p.) 10 - 43 mg/kg [5]

Rat Intraperitoneal (i.p.) 50 mg/kg [6]

Rat Intravenous (i.v.) 25 - 50 mg/kg [7]

Rodents (general) Parenteral 25 - 50 mg/kg [7]

Experimental Protocols
Protocol 1: Preparation of Metamizole Solution for Oral
Gavage in Mice
Objective: To prepare a metamizole solution for oral administration to mice.

Materials:

Metamizole sodium powder

Vehicle: Sterile water for injection or 0.9% sterile saline.

Sterile containers (e.g., 15 mL conical tubes)

Vortex mixer

Analytical balance

Appropriately sized oral gavage needles (e.g., 20-gauge, 1.5-inch, curved with a ball tip)[8]
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Syringes

Procedure:

Calculate the required amount of metamizole and vehicle.

Determine the desired dose in mg/kg and the dosing volume in mL/kg. For mice, a typical

oral gavage volume is 5-10 mL/kg.[9]

Example Calculation: For a 100 mg/kg dose to a 25 g mouse with a dosing volume of 10

mL/kg:

Dose per mouse = 100 mg/kg * 0.025 kg = 2.5 mg

Volume per mouse = 10 mL/kg * 0.025 kg = 0.25 mL

Required concentration = 2.5 mg / 0.25 mL = 10 mg/mL

Weigh the metamizole sodium powder accurately using an analytical balance.

Dissolve the metamizole in the chosen vehicle.

Add the weighed metamizole powder to a sterile container.

Add the calculated volume of sterile water or saline.

Vortex gently until the powder is completely dissolved. Avoid vigorous shaking to minimize

oxygen introduction.[3]

Prepare for administration.

Draw up the calculated volume of the metamizole solution into a syringe fitted with an

appropriate oral gavage needle.

Administration.

Gently restrain the mouse.
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Carefully insert the gavage needle into the esophagus and administer the solution slowly.

[10][11]

Stability and Storage: Aqueous solutions of metamizole are prone to degradation. It is highly

recommended to prepare the solution fresh on the day of use.[1] If temporary storage is

necessary, keep the solution at 2-8°C and protected from light for no longer than 24 hours.[3]

Protocol 2: Preparation of Metamizole Solution for
Intraperitoneal (IP) Injection in Mice and Rats
Objective: To prepare a sterile metamizole solution for intraperitoneal administration.

Materials:

Metamizole sodium powder

Vehicle: Sterile 0.9% saline for injection.

Sterile containers (e.g., vials)

Vortex mixer

Analytical balance

Sterile syringes and needles (e.g., 25-27 gauge for mice, 23-25 gauge for rats)[12]

Sterile filter (0.22 µm) if starting with non-sterile powder.

Procedure:

Calculate the required amount of metamizole and vehicle.

Determine the desired dose (mg/kg) and injection volume (mL/kg). For IP injections in

rodents, a maximum volume of 10 mL/kg is generally recommended.[12]

Example Calculation: For a 50 mg/kg dose to a 200 g rat with an injection volume of 5

mL/kg:
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Dose per rat = 50 mg/kg * 0.2 kg = 10 mg

Volume per rat = 5 mL/kg * 0.2 kg = 1.0 mL

Required concentration = 10 mg / 1.0 mL = 10 mg/mL

Weigh the metamizole sodium powder under sterile conditions if possible.

Dissolve the metamizole in sterile saline.

Add the metamizole powder to a sterile container.

Add the calculated volume of sterile saline.

Gently vortex until fully dissolved.

If the initial powder was not sterile, filter the final solution through a 0.22 µm sterile filter

into a sterile vial.

Administration.

Restrain the animal appropriately.

Insert the needle into the lower right quadrant of the abdomen at a 30-40° angle.[12]

Aspirate to ensure no fluid is drawn back, then inject the solution.

Stability and Storage: As with oral solutions, IP injection solutions should be prepared fresh

daily.[1] Store at 2-8°C, protected from light, if not used immediately, for a maximum of 24

hours.[3]

Visualizations
Metamizole Degradation Pathway
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Caption: Primary degradation and metabolic pathway of Metamizole.

Experimental Workflow: Solution Preparation and
Administration
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Preparation

Administration

Start: Determine Dose
and Vehicle

Calculate Mass of Metamizole
and Volume of Vehicle
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Dissolve in Vehicle

Sterile Filter (if needed)

Draw Solution into Syringe
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(Oral Gavage or IP)

End of Procedure
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Caption: General workflow for preparing and administering Metamizole.
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Logic Diagram: Ensuring Metamizole Solution Stability

Need to Prepare
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No

Use Solution Immediately

Yes

Use Neutral/Slightly
Alkaline Vehicle (e.g., Saline)

Avoid Acidic Buffers Proceed with Experiment
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Caption: Key considerations for maintaining Metamizole solution stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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